Cas no 102029-54-9 (3'-Adenylic acid,5'-(dihydrogen phosphate), 5'-anhydride with sulfuric acid, tetralithium salt(9CI))

• Product Name: 3'-Adenylic acid,5'-(dihydrogen phosphate), 5'-anhydride with sulfuric acid, tetralithium salt(9CI)
• CAS No: 102029-54-9
• MF: C₁₀H₁₁Li₄N₅O₁₃P₂S
• MW: 530.996562242508
• CID: 124841
• PubChem ID: 92021207
• Update Time: 2025-08-05

3'-Adenylic acid,5'-(dihydrogen phosphate), 5'-anhydride with sulfuric acid, tetralithium salt(9CI) Chemical and Physical Properties

Names and Identifiers

• 3'-Adenylic acid,5'-(dihydrogen phosphate), 5'-anhydride with sulfuric acid, tetralithium salt(9CI)
• ADENOSINE,3'-PHOSPHATE 5'-PHOSPHOSULFATE TETRALITHIUM SALT 4-HYDRATE
• ADENOSINE-3'-PHOSPHATE-5'-PHOSPHOSULFAT&
• Adenosine3'-phosphate5'-phosphosulfatetetralithiumsalttetrahydrate,biochemika
• PAPS, 4LI
• Shippedindryice
• ACPPS-TEA
• ADENOSINE 3'-PHOSPHATE 5'-PHOSPHOSULFATE, TETRALITHIUM SALT
• 3'-Adenylic acid 5'-(dihydrogen phosphate) 5'-anhydride with sulfuric acid tetralithium salt
• 102029-54-9
• ADENOSINE 3/'-PHOSPHATE 5/'-PHOSPHOSULFATE, TETRALITHIUM SALT
• Adenosine 2'-phosphate 5'-phosphosulfate,tetra lithium salt
• tetralithium;[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonatooxyoxolan-2-yl]methoxysulfonyl phosphate

• Inchi： 1S/C10H15N5O13P2S.4Li/c11-8-5-9(13-2-12-8)15(3-14-5)10-6(16)7(27-29(17,18)19)4(26-10)1-25-31(23,24)28-30(20,21)22;;;;/h2-4,6-7,10,16H,1H2,(H2,11,12,13)(H2,17,18,19)(H2,20,21,22);;;;/q;4*+1/p-4
• InChI Key： XWIJNPMPIUNGDA-UHFFFAOYSA-J
• SMILES： S(=O)(=O)(OP(=O)([O-])[O-])OCC1C(C(C(N2C=NC3C(N)=NC=NC2=3)O1)O)OP(=O)([O-])[O-].[Li+].[Li+].[Li+].[Li+]

Computed Properties

• Exact Mass: 531.0189443g/mol
• Monoisotopic Mass: 531.0189443g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 823
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 296Ų

Experimental Properties

• Solubility: H2O: 50 mg/mL, clear, colorless

3'-Adenylic acid,5'-(dihydrogen phosphate), 5'-anhydride with sulfuric acid, tetralithium salt(9CI) Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：−70°C
• Risk Phrases：R36/37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Ribonucleoside 3'-phosphates Ribonucleoside 3'-phosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Ribonucleoside 3'-phosphates

Additional information on 3'-Adenylic acid,5'-(dihydrogen phosphate), 5'-anhydride with sulfuric acid, tetralithium salt(9CI)

Introduction to 3'-Adenylic acid,5'-(dihydrogen phosphate), 5'-anhydride with sulfuric acid, tetralithium salt(9CI) and CAS No 102029-54-9

The compound CAS No 102029-54-9, specifically identified as 3'-Adenylic acid,5'-(dihydrogen phosphate), 5'-anhydride with sulfuric acid, tetralithium salt(9CI), represents a significant advancement in the field of nucleotide chemistry and biochemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in various biochemical pathways. The tetralithium salt form of this compound enhances its solubility and reactivity, making it a valuable tool for researchers exploring the intricacies of nucleotide metabolism and signal transduction.

In recent years, the study of nucleotides has seen remarkable progress, particularly in understanding their roles in cellular communication and energy transfer. The phosphate anhydride structure of this compound is particularly noteworthy, as it mimics natural nucleotides such as ATP (adenosine triphosphate) but with distinct modifications that make it more suitable for synthetic applications. The presence of a dihydrogen phosphate group and the anhydride linkage contribute to its stability and reactivity, enabling it to participate in various biochemical reactions without degradation.

One of the most exciting developments in the field of nucleotide chemistry is the exploration of nucleotide analogs as potential therapeutic agents. These analogs can be designed to interfere with specific enzymatic pathways or to enhance the efficacy of existing treatments. The 3'-Adenylic acid,5'-(dihydrogen phosphate), 5'-anhydride with sulfuric acid, tetralithium salt(9CI) has shown promise in preliminary studies as a precursor for synthesizing novel nucleotide-based drugs. Its ability to undergo selective modifications allows researchers to tailor its properties for targeted therapeutic applications.

The tetralithium salt formulation is particularly advantageous because it provides a highly reactive intermediate that can be easily incorporated into larger molecular structures. This reactivity is crucial for constructing complex nucleotide derivatives that can interact with specific biological targets. For instance, researchers have been exploring its use in developing antiviral agents that target viral polymerases by inhibiting their ability to replicate genetic material. The compound's stability under various conditions also makes it a reliable choice for long-term storage and transport, ensuring consistent quality for research purposes.

Another area where this compound has shown significant promise is in the field of gene therapy. Nucleotides are essential components of DNA and RNA, and their precise modification can lead to novel therapeutic strategies for genetic disorders. The 3'-Adenylic acid,5'-(dihydrogen phosphate), 5'-anhydride with sulfuric acid, tetralithium salt(9CI) can be used to create modified nucleotides that correct genetic errors or enhance gene expression. This approach has been particularly effective in treating conditions caused by mutations in critical genes, offering hope for patients who currently have limited treatment options.

The synthesis of this compound involves a series of carefully controlled chemical reactions that ensure high yield and purity. Advanced techniques in organic synthesis are employed to create the complex phosphate anhydride structure while maintaining the integrity of the tetralithium salt form. These synthetic methods are critical for producing enough material for both research and potential clinical trials. The ability to produce this compound on a scalable basis is essential for its widespread adoption in pharmaceutical research and development.

Recent studies have also highlighted the importance of this compound in understanding cellular signaling pathways. Nucleotides play a crucial role in transmitting signals within cells, and their modified forms can act as second messengers or cofactors for enzymes involved in metabolic processes. By studying compounds like 3'-Adenylic acid,5'-(dihydrogen phosphate), 5'-anhydride with sulfuric acid, tetralithium salt(9CI), researchers can gain deeper insights into how these pathways function and identify potential targets for therapeutic intervention.

The future prospects of this compound are vast, with ongoing research exploring its applications in areas such as cancer therapy, neurodegenerative diseases, and metabolic disorders. Its unique chemical properties make it a versatile tool for scientists working on cutting-edge therapies that leverage nucleotide-based mechanisms. As our understanding of biochemistry continues to evolve, compounds like CAS No 102029-54-9 will undoubtedly play a pivotal role in advancing medical science.